5-O-beta-Galactofuranosyl-galactofuranose

• CAS RN: 129728-07-0
• Molecular Formula: C12H22O11
• Molecular Weight: 342.3 g/mol
• IUPAC Name: (2S,3R,4R,5R)-5-[(1R)-1-[(2R,3R,4R,5S)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyoxolan-2-yl]oxy-2-hydroxyethyl]oxolane-2,3,4-triol
• InChI: InChI=1S/C12H22O11/c13-1-3(15)9-6(17)8(19)12(23-9)21-4(2-14)10-5(16)7(18)11(20)22-10/h3-20H,1-2H2/t3-,4-,5-,6-,7-,8-,9+,10+,11+,12-/m1/s1
• InChI Key: PUGHZUFESKUDNP-FYRZUROHSA-N
• Isomeric SMILES: C([C@H]([C@H]1[C@@H]([C@H]([C@@H](O1)O[C@H](CO)[C@H]2[C@@H]([C@H]([C@H](O2)O)O)O)O)O)O)O
• SMILES: C(C(C1C(C(C(O1)OC(CO)C2C(C(C(O2)O)O)O)O)O)O)O
• synonyms: 5-O-beta-galactofuranosyl-galactofuranose; beta-Galf-(1-5)-Galf; Galf-Galf

Description

5-O-beta-Galactofuranosyl-galactofuranose (Galfβ1-5Galf) is a rare carbohydrate molecule that has gained attention in the scientific community due to its unique properties and potential applications. It is a disaccharide composed of two galactofuranose (Galf) units linked by a β1-5 glycosidic bond. Galfβ1-5Galf is found in the cell walls of certain fungi, bacteria, and plants, and has been studied extensively for its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 5-O-beta-Galactofuranosyl-galactofuranoseβ1-5this compound is not fully understood, but it is believed to interact with specific receptors on the surface of immune cells and cancer cells. This interaction triggers a cascade of signaling events that ultimately lead to the activation of immune cells or the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compoundβ1-5this compound has a range of biochemical and physiological effects. It has been shown to stimulate the production of cytokines, enhance the activity of natural killer cells, and induce apoptosis in cancer cells. Additionally, this compoundβ1-5this compound has been shown to have anti-inflammatory properties and may have potential as a treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-O-beta-Galactofuranosyl-galactofuranoseβ1-5this compound in lab experiments is its unique structure and properties. Its rarity and complexity make it a valuable tool for studying various biological processes. However, the synthesis of this compoundβ1-5this compound is a complex process that requires specialized equipment and expertise, which can be a limitation for some research groups.

Future Directions

There are many potential future directions for research involving 5-O-beta-Galactofuranosyl-galactofuranoseβ1-5this compound. One area of interest is its potential as a therapeutic agent for cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of this compoundβ1-5this compound and its interactions with various receptors and signaling pathways. Finally, the development of new synthesis methods for this compoundβ1-5this compound could make it more accessible for research and potential clinical applications.

Synthesis Methods

The synthesis of 5-O-beta-Galactofuranosyl-galactofuranoseβ1-5this compound is a complex process that involves multiple steps. One method involves the use of enzymes to catalyze the formation of the β1-5 glycosidic bond between two this compound units. Another method involves the chemical synthesis of this compoundβ1-5this compound using various protective groups and coupling agents.

Scientific Research Applications

5-O-beta-Galactofuranosyl-galactofuranoseβ1-5this compound has been studied for its potential as a therapeutic agent in various fields of research. One area of interest is its role in immunology, as it has been shown to stimulate the immune system and enhance the production of cytokines. Additionally, this compoundβ1-5this compound has been studied for its potential as an anti-tumor agent, as it has been shown to induce apoptosis in cancer cells.